4-Bromo-2-fluoro-6-methylbenzoic acid
Overview
Description
4-Bromo-2-fluoro-6-methylbenzoic acid, also known as 4-BFB, is an organic compound derived from benzoic acid, which is widely used in the synthesis of pharmaceuticals, dyes, and other chemicals. It is also used as a building block in the synthesis of many other compounds. 4-BFB has a variety of uses due to its unique properties, such as its ability to act as an acid catalyst, its low toxicity, and its low reactivity.
Scientific Research Applications
Synthesis of Biaryl Intermediates
“4-Bromo-2-fluoro-6-methylbenzoic acid” is used in the synthesis of biaryl intermediates by palladium-mediated coupling with various aryl boronic acids . Biaryl compounds are important in the pharmaceutical industry and are often used as building blocks in organic synthesis.
Halogen Substituted Benzoic Acid
This compound is a halogen substituted benzoic acid . Halogenated benzoic acids are used in a variety of chemical reactions due to their reactivity. They can act as precursors for the synthesis of more complex molecules.
Precursor for More Complex Molecules
Due to its specific structure, “4-Bromo-2-fluoro-6-methylbenzoic acid” can be used as a precursor for the synthesis of more complex molecules . This makes it valuable in the field of organic chemistry where it can be used to create a wide variety of compounds.
Mechanism of Action
Mode of Action
It’s known that benzoic acid derivatives can participate in reactions at the benzylic position, such as free radical bromination and nucleophilic substitution .
Biochemical Pathways
Benzoic acid derivatives are known to interact with various biochemical pathways depending on their specific functional groups .
Pharmacokinetics
The pharmacokinetics of benzoic acid derivatives generally depend on factors such as their chemical structure, the route of administration, and the individual’s metabolic profile .
Result of Action
Benzoic acid derivatives can have various effects at the molecular and cellular level, depending on their specific targets and mode of action .
Action Environment
The action, efficacy, and stability of 4-Bromo-2-fluoro-6-methylbenzoic acid can be influenced by various environmental factors . These may include the pH of the environment, the presence of other compounds, and the specific conditions of the biological system in which the compound is present .
properties
IUPAC Name |
4-bromo-2-fluoro-6-methylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrFO2/c1-4-2-5(9)3-6(10)7(4)8(11)12/h2-3H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFWRRIRDHDOGEE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C(=O)O)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30736502 |
Source
|
| Record name | 4-Bromo-2-fluoro-6-methylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30736502 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1242157-23-8 |
Source
|
| Record name | 4-Bromo-2-fluoro-6-methylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30736502 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-bromo-2-fluoro-6-methylbenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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